Cas no 666721-06-8 (2-Thiophenecarboxylic acid, 4-[4-(trifluoromethoxy)phenyl]-)

2-Thiophenecarboxylic acid, 4-[4-(trifluoromethoxy)phenyl]- structure
666721-06-8 structure
Product Name:2-Thiophenecarboxylic acid, 4-[4-(trifluoromethoxy)phenyl]-
CAS No:666721-06-8
MF:C12H7F3O3S
MW:288.242392778397
CID:395995
PubChem ID:11716198
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-[4-(trifluoromethoxy)phenyl]-
    • 4-[4-(trifluoromethoxy)phenyl]thiophene-2-carboxylic acid
    • DTXSID90471088
    • 666721-06-8
    • 4-[4-(Trifluoromethoxy)phenyl]-2-thiophenecarboxylic acid, AldrichCPR
    • SCHEMBL6374857
    • Inchi: 1S/C12H7F3O3S/c13-12(14,15)18-9-3-1-7(2-4-9)8-5-10(11(16)17)19-6-8/h1-6H,(H,16,17)
    • InChI Key: MGIKFAMSBAYDSE-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 288.00679974g/mol
  • Monoisotopic Mass: 288.00679974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 74.8Ų
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